- Synthesis of C-linked immobilized analogs of aloisine A by 'click' chemistry, Tetrahedron Letters, 2009, 50(7), 741-744
Cas no 57381-49-4 (2-Bromo-4-chlorobenzonitrile)
2-Bromo-4-chlorobenzonitrile structure
Product Name:2-Bromo-4-chlorobenzonitrile
CAS No:57381-49-4
MF:C7H3BrClN
MW:216.462419748306
MDL:MFCD00158966
CID:820178
Update Time:2025-07-28
2-Bromo-4-chlorobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-chlorobenzonitrile
- Benzonitrile, 2-bromo-4-chloro-
- KSC606O6P
- 2-Bromo-4-chloro-benzonitrile
- PEAQTMSQUXACRN-UHFFFAOYSA-N
- BCP25368
- BBL102868
- STL556676
- RP08929
- OR46060
- FCH1330508
- SY104044
- AX8071755
- AB0061262
- V6713
-
- MDL: MFCD00158966
- Inchi: 1S/C7H3BrClN/c8-7-3-6(9)2-1-5(7)4-10/h1-3H
- InChI Key: PEAQTMSQUXACRN-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1C#N)Cl
Computed Properties
- Exact Mass: 214.91400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Topological Polar Surface Area: 23.8
Experimental Properties
- Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 284.0±25.0 ºC (760 Torr),
- Flash Point: 125.6±23.2 ºC,
- Solubility: Almost insoluble (0.082 g/l) (25 º C),
- PSA: 23.79000
- LogP: 2.97418
2-Bromo-4-chlorobenzonitrile Security Information
- Hazard Statement: H315-H319-H335
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,Room Temperature
2-Bromo-4-chlorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM158291-25g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | 95+% | 25g |
$163 | 2021-06-17 | |
| Chemenu | CM158291-100g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | 95+% | 100g |
$374 | 2021-06-17 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY104044-1g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | ≥97% | 1g |
¥40.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY104044-5g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | ≥97% | 5g |
¥40.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY104044-10g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | ≥97% | 10g |
¥59.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY104044-25g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | ≥97% | 25g |
¥140.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY104044-100g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | ≥97% | 100g |
¥559.00 | 2025-04-14 | |
| Fluorochem | 062768-1g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | 98% | 1g |
£10.00 | 2022-02-28 | |
| Fluorochem | 062768-5g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | 98% | 5g |
£31.00 | 2022-02-28 | |
| Fluorochem | 062768-10g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | 98% | 10g |
£51.00 | 2022-02-28 |
2-Bromo-4-chlorobenzonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Zinc chloride , Bromine , Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) ; -70 °C
Reference
2-Bromo-4-chlorobenzonitrile Raw materials
2-Bromo-4-chlorobenzonitrile Preparation Products
2-Bromo-4-chlorobenzonitrile Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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